Cas no 289717-79-9 (Benzaldehyde, 2-(3,4-dichlorophenoxy)-5-fluoro-)

Benzaldehyde, 2-(3,4-dichlorophenoxy)-5-fluoro- structure
289717-79-9 structure
Product Name:Benzaldehyde, 2-(3,4-dichlorophenoxy)-5-fluoro-
CAS No:289717-79-9
MF:C13H7Cl2FO2
MW:285.097885370255
CID:3930821
PubChem ID:22019271
Update Time:2025-04-22

Benzaldehyde, 2-(3,4-dichlorophenoxy)-5-fluoro- Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde, 2-(3,4-dichlorophenoxy)-5-fluoro-
    • 2-(3,4-dichlorophenoxy)-5-fluorobenzaldehyde
    • SCHEMBL4939724
    • WSVQTUVYQRIFQA-UHFFFAOYSA-N
    • AKOS012844994
    • EN300-373936
    • Z1137009958
    • starbld0012395
    • G41549
    • 2-(3,4-dichloro-phenoxy)-5-fluorobenzaldehyde
    • 289717-79-9
    • Inchi: 1S/C13H7Cl2FO2/c14-11-3-2-10(6-12(11)15)18-13-4-1-9(16)5-8(13)7-17/h1-7H
    • InChI Key: WSVQTUVYQRIFQA-UHFFFAOYSA-N
    • SMILES: C(=O)C1=CC(F)=CC=C1OC1=CC=C(Cl)C(Cl)=C1

Computed Properties

  • Exact Mass: 283.9807130Da
  • Monoisotopic Mass: 283.9807130Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 290
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 26.3Ų

Benzaldehyde, 2-(3,4-dichlorophenoxy)-5-fluoro- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
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2-(3,4-dichlorophenoxy)-5-fluorobenzaldehyde
289717-79-9 95%+
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Enamine
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2-(3,4-dichlorophenoxy)-5-fluorobenzaldehyde
289717-79-9 95.0%
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Enamine
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2-(3,4-dichlorophenoxy)-5-fluorobenzaldehyde
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Enamine
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Enamine
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2-(3,4-dichlorophenoxy)-5-fluorobenzaldehyde
289717-79-9 95.0%
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Enamine
EN300-373936-5.0g
2-(3,4-dichlorophenoxy)-5-fluorobenzaldehyde
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Enamine
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